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Compound of Interest

Compound Name: u-73343

Cat. No.: B1202739 Get Quote

In the dynamic environment of scientific research, the proper disposal of chemical reagents is

as crucial as their application. This guide provides essential safety and logistical information for

the proper disposal of U-73343, a compound frequently used as an inactive analog to U-73122

in cell signaling research. While specific disposal instructions from manufacturers are not

readily available, this document outlines a comprehensive procedure based on the chemical's

known properties and established laboratory waste management protocols.

Key Properties of U-73343
A thorough understanding of a chemical's properties is fundamental to its safe handling and

disposal. The table below summarizes the key quantitative data for U-73343.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1202739?utm_src=pdf-interest
https://www.benchchem.com/product/b1202739?utm_src=pdf-body
https://www.benchchem.com/product/b1202739?utm_src=pdf-body
https://www.benchchem.com/product/b1202739?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₂₉H₄₂N₂O₃ [1]

Molecular Weight 466.66 g/mol [2][3]

Appearance Off-white solid [2][3]

Purity ≥98% (HPLC) [1][2]

Solubility in Chloroform 200 mg/mL [2]

Solubility in DMSO 2 - 7 mg/mL [2][4]

Solubility in Ethanol 1 - 2.33 mg/mL [2]

Storage Class 11 (Combustible Solids) [2][3]

Water Hazard Class (WGK) 3 (Highly hazardous to water) [2][3]

Disposal Workflow for U-73343
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of U-73343 waste. This workflow ensures that all forms of waste, from pure compound

to contaminated labware, are handled in accordance with general safety and environmental

protection principles.
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U-73343 Disposal Workflow
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Caption: A flowchart outlining the proper procedure for assessing, segregating, and disposing

of different forms of U-73343 waste.

Step-by-Step Disposal Protocol
The following protocol provides detailed steps for the proper disposal of U-73343. This

procedure is designed to minimize risk to personnel and the environment.
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1. Personal Protective Equipment (PPE): Before handling U-73343 waste, ensure you are

wearing appropriate PPE, including:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

2. Waste Segregation: Proper segregation of waste is critical. Do not mix U-73343 waste with

other waste streams unless explicitly permitted by your institution's Environmental Health &

Safety (EHS) office.

Unused or Expired Solid U-73343:

Collect the solid waste in its original container if possible, or in a clearly labeled, sealed,

and chemically compatible container for hazardous solid waste.

The label should include the chemical name ("U-73343"), the quantity, and the hazard

classification (Combustible Solid, Water Hazard).

U-73343 Solutions:

Solutions of U-73343 (e.g., in DMSO or ethanol) should be collected in a designated, leak-

proof container for hazardous liquid waste.

The container must be clearly labeled with the full chemical name of all components (e.g.,

"U-73343 in DMSO"), their concentrations, and the associated hazards.

Do not dispose of U-73343 solutions down the drain. This is strictly prohibited for

chemicals with a high water hazard class.[5]

Contaminated Labware and Materials:

Disposable items such as gloves, pipette tips, and empty vials that have come into contact

with U-73343 should be collected in a designated, sealed container or bag for hazardous

solid waste.
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Non-disposable glassware should be decontaminated. A common procedure is to rinse the

glassware with a suitable solvent (one in which U-73343 is soluble, like chloroform or

ethanol) and collect the rinsate as hazardous liquid waste. Follow this with a standard

laboratory glassware washing procedure.

3. Waste Storage and Pickup:

Store the sealed and labeled hazardous waste containers in a designated and secure

satellite accumulation area within the laboratory.

Follow your institution's specific procedures for requesting a hazardous waste pickup from

the EHS office.[6]

4. Spill Management: In the event of a spill:

Alert others in the vicinity.

Wear appropriate PPE.

For a solid spill, carefully sweep or scoop the material into a hazardous waste container.

Avoid creating dust.

For a liquid spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

collect it in a sealed container for hazardous waste.

Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous

waste.

Report the spill to your laboratory supervisor and EHS office.

By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of U-73343, fostering a culture of safety and compliance within the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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